Cas no 1784229-01-1 (5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile)

• Product Name: 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile
• CAS No: 1784229-01-1
• MF: C₁₁H₈ClN₃
• MW: 217.654320716858
• CID: 4613976
• PubChem ID: 84127325
• Update Time: 2025-10-29

5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonitrile, 5-chloro-2-(4-methylphenyl)-
• 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile

• Inchi： 1S/C11H8ClN3/c1-7-2-4-8(5-3-7)11-14-9(6-13)10(12)15-11/h2-5H,1H3,(H,14,15)
• InChI Key： YZSMUEDGCRSSDL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)NC(Cl)=C(C#N)N=1

Additional information on 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile

5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile (CAS 1784229-01-1): A Versatile Chemical Building Block

The 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile (CAS 1784229-01-1) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This imidazole derivative belongs to the class of heterocyclic compounds, which are known for their wide range of biological activities and applications in material science. The presence of both chloro and cyano functional groups on the imidazole ring makes this compound particularly interesting for synthetic chemists.

Recent studies have shown that 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a 4-methylphenyl substituent, contributes to enhanced lipophilicity, which is often desirable in drug design. Researchers are particularly interested in exploring its potential as a kinase inhibitor precursor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

The compound's CAS number 1784229-01-1 has been frequently searched in scientific databases, reflecting the increasing interest in this imidazole-based scaffold. Current trends in medicinal chemistry emphasize the importance of such nitrogen-containing heterocycles, as they often exhibit improved pharmacokinetic properties compared to their carbocyclic counterparts. The chloro-imidazole-carbonitrile moiety present in this molecule is particularly valuable for constructing more complex molecular architectures through various coupling reactions.

From a synthetic perspective, 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile offers multiple sites for chemical modification, making it a versatile building block in organic synthesis. The cyano group at position 4 can be readily converted into other functional groups, such as carboxylic acids or amides, while the chloro substituent at position 5 allows for nucleophilic aromatic substitution reactions. These characteristics have made it a popular choice for researchers working on fragment-based drug discovery approaches.

In material science applications, derivatives of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile have shown promise as precursors for organic electronic materials. The conjugated system of the imidazole ring combined with the electron-withdrawing cyano group creates interesting electronic properties that could be exploited in the development of organic semiconductors or light-emitting materials. This aligns with current industry trends toward more sustainable electronic components.

The stability and storage requirements of CAS 1784229-01-1 are frequently asked questions among researchers. Proper handling suggests storage in a cool, dry environment, protected from light and moisture. While not classified as highly reactive, the compound's nitrile functionality requires standard laboratory precautions during handling and synthesis. These safety considerations are particularly relevant given the increasing focus on green chemistry principles in modern research laboratories.

Market analysis indicates growing demand for 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile, particularly from contract research organizations and academic institutions engaged in drug discovery programs. The compound's relatively straightforward synthesis from commercially available starting materials contributes to its accessibility, though purification methods remain an area of active optimization. Recent publications have highlighted improved synthetic routes that enhance yield and purity while reducing environmental impact.

Analytical characterization of 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile typically involves a combination of techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct spectral features, particularly in the aromatic region of the 1H NMR spectrum, serve as valuable diagnostic tools for researchers verifying its structure or monitoring reaction progress. These analytical aspects are crucial for quality control in both research and potential scale-up scenarios.

Future research directions for CAS 1784229-01-1 derivatives may explore their potential in emerging therapeutic areas such as antiviral compounds or neuroprotective agents. The structural flexibility of the imidazole core allows for diverse pharmacological activities, and current computational chemistry approaches are helping identify novel biological targets for this class of compounds. This aligns with the pharmaceutical industry's shift toward targeted molecular therapies and personalized medicine approaches.

In conclusion, 5-chloro-2-(4-methylphenyl)-1H-imidazole-4-carbonitrile represents an important chemical intermediate with broad potential across multiple scientific disciplines. Its unique combination of functional groups and synthetic versatility continues to attract research attention, particularly in the context of developing novel bioactive molecules and advanced materials. As synthetic methodologies advance and biological screening techniques become more sophisticated, the applications of this imidazole derivative are likely to expand further, solidifying its position as a valuable tool in modern chemical research.